Cas no 773099-32-4 (2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid)
2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylic acid, 2-chloro-6-(2-pyridinylthio)-
- 2-Chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic Acid
- 2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid
-
- Inchi: 1S/C11H7ClN2O2S/c12-8-5-7(11(15)16)6-10(14-8)17-9-3-1-2-4-13-9/h1-6H,(H,15,16)
- InChI Key: LZBBMHSHWHLQNF-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC(SC2=NC=CC=C2)=CC(C(O)=O)=C1
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 578.7±50.0 °C at 760 mmHg
- Flash Point: 303.8±30.1 °C
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295222-50mg |
2-Chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid |
773099-32-4 | 95% | 50mg |
¥4941.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295222-100mg |
2-Chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid |
773099-32-4 | 95% | 100mg |
¥8002.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295222-250mg |
2-Chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid |
773099-32-4 | 95% | 250mg |
¥13143.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295222-500mg |
2-Chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid |
773099-32-4 | 95% | 500mg |
¥16588.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295222-1g |
2-Chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid |
773099-32-4 | 95% | 1g |
¥24847.00 | 2024-07-28 | |
| TRC | C593395-10mg |
2-Chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic Acid |
773099-32-4 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C593395-50mg |
2-Chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic Acid |
773099-32-4 | 50mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C593395-100mg |
2-Chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic Acid |
773099-32-4 | 100mg |
$ 340.00 | 2022-06-06 | ||
| Enamine | EN300-119922-0.05g |
2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid |
773099-32-4 | 95% | 0.05g |
$229.0 | 2023-06-08 | |
| Enamine | EN300-119922-0.1g |
2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid |
773099-32-4 | 95% | 0.1g |
$342.0 | 2023-06-08 |
2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid
Recent Advances in the Study of 2-Chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic Acid (CAS: 773099-32-4)
The compound 2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid (CAS: 773099-32-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyridine-thioether-carboxylic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly as a scaffold for drug development.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid, highlighting its efficient preparation via a multi-step reaction involving chlorination and thioether formation. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, its solubility profile in both aqueous and organic solvents was characterized, which is critical for formulation development.
In terms of biological activity, recent research has investigated the compound's potential as an inhibitor of key enzymatic targets. A 2024 preprint on bioRxiv reported that 2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid exhibits moderate inhibitory effects against several kinases involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to demonstrate its binding affinity, suggesting its utility in designing novel anti-inflammatory agents. Further in vivo studies are underway to validate these findings.
Another area of interest is the compound's role in metal coordination chemistry. A recent publication in Dalton Transactions described its ability to form stable complexes with transition metals, such as copper and zinc. These complexes were evaluated for their catalytic and antimicrobial properties, with preliminary results indicating enhanced activity compared to the free ligand. This opens new avenues for applications in catalysis and antimicrobial drug development.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid. Researchers are currently exploring structural modifications to improve its bioavailability and reduce potential off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid (CAS: 773099-32-4) represents a versatile scaffold with broad potential in medicinal chemistry and beyond. Ongoing research continues to uncover its multifaceted applications, from kinase inhibition to metal coordination, positioning it as a compound of significant interest for future drug discovery endeavors.
773099-32-4 (2-chloro-6-(pyridin-2-ylsulfanyl)pyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)